1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloride
Overview
Description
1-(7-Methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloride, also known as 7-Methoxy-1-benzofuran-5-ylpropan-2-amine hydrochloride, is a chemical compound found in the benzofuran class of compounds. It is a colorless, odorless, and water-soluble compound that has a wide range of applications in the medical and scientific fields.
Scientific Research Applications
1-(1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloridebenzofuran-5-yl)propan-2-amine hydrochloride has a wide range of scientific applications. It has been used in the synthesis of a variety of compounds, including 1-(7-methoxy-1-benzofuran-5-yl)propan-2-ol, which is used in the synthesis of a variety of pharmaceuticals. Additionally, 1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloride has been used in the synthesis of a variety of organic compounds, including 1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine and its derivatives.
Mechanism of Action
1-(1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloridebenzofuran-5-yl)propan-2-amine hydrochloride acts as a substrate for the enzyme cytochrome P450 (CYP) in the liver. It is metabolized by CYP to form the active metabolite 1-(7-methoxy-1-benzofuran-5-yl)propan-2-ol, which is then further metabolized to form 1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine and its derivatives.
Biochemical and Physiological Effects
1-(1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloridebenzofuran-5-yl)propan-2-amine hydrochloride has been shown to have a wide range of biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic properties. Additionally, it has been shown to have a protective effect on the liver, as well as to have a positive effect on the cardiovascular system.
Advantages and Limitations for Lab Experiments
1-(1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloridebenzofuran-5-yl)propan-2-amine hydrochloride has several advantages and limitations when used in laboratory experiments. One of its main advantages is that it is water-soluble and can be easily synthesized in a laboratory setting. Additionally, it is a relatively stable compound, which makes it an ideal substrate for various biochemical reactions. However, one of its main limitations is that it can be toxic when used in high concentrations.
Future Directions
1-(1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloridebenzofuran-5-yl)propan-2-amine hydrochloride has a wide range of potential future applications. It could be used to develop new drugs and treatments for a variety of diseases, such as cancer, diabetes, and cardiovascular disease. Additionally, it could be used to develop new compounds with improved antioxidant, anti-inflammatory, and anti-apoptotic properties. Additionally, it could be used to develop novel compounds that could be used as substrates for various biochemical reactions. Finally, it could be used to develop new compounds with improved solubility, stability, and bioavailability.
Synthesis Methods
1-(1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloridebenzofuran-5-yl)propan-2-amine hydrochloride can be synthesized through a two-step process. The first step involves the reaction of 4-methoxybenzaldehyde and ethyl propionate in the presence of sodium hydroxide and ethanol to produce 1-(7-methoxy-1-benzofuran-5-yl)propan-2-ol. This is then followed by the reaction of the 1-(7-methoxy-1-benzofuran-5-yl)propan-2-ol with hydrochloric acid to produce 1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloride involves the reaction of 7-methoxy-1-benzofuran-5-carbaldehyde with propan-2-amine, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "7-methoxy-1-benzofuran-5-carbaldehyde", "propan-2-amine", "hydrochloric acid" ], "Reaction": [ "Step 1: 7-methoxy-1-benzofuran-5-carbaldehyde is reacted with propan-2-amine in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to form 1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of 1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine." ] } | |
CAS RN |
2763754-76-1 |
Product Name |
1-(7-methoxy-1-benzofuran-5-yl)propan-2-amine hydrochloride |
Molecular Formula |
C12H16ClNO2 |
Molecular Weight |
241.7 |
Purity |
95 |
Origin of Product |
United States |
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